2-methoxy-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)nicotinamide
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Description
2-methoxy-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)nicotinamide is a useful research compound. Its molecular formula is C14H16N4O3 and its molecular weight is 288.307. The purity is usually 95%.
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Scientific Research Applications
Overview
2-methoxy-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)nicotinamide is a compound with potential relevance in various scientific research fields. However, direct studies focusing explicitly on this compound are scarce. To understand its scientific applications, it's beneficial to look into research involving similar nicotinamide derivatives and related compounds, as these can offer insights into the possible applications and roles of this compound.
Nicotinamide Derivatives in Biological Systems
Nicotinamide derivatives, including various substituted forms, play critical roles in biological systems. They are involved in the NAD/NADP redox system, crucial for energy metabolism, DNA repair, and cell signaling. Studies on nicotinamide derivatives have shown their involvement in combating nutritional deficiencies, such as pellagra, and their participation in the mammalian body's metabolic processes (Ellinger, Fraenkel, & Abdel Kader, 1947). These insights suggest that this compound could have potential applications in studying metabolic pathways and nutritional research.
Crystallography and Material Science
The study of cocrystals involving nicotinamide shows the compound's ability to form stable molecular assemblies with other pharmaceutically active compounds. This knowledge is crucial for drug design, indicating that this compound could serve in developing new pharmaceutical formulations or in the study of molecular interactions within the crystal lattice (Jarzembska et al., 2017).
Antineoplastic Activities
Research on nicotinamides has also unveiled their potential antineoplastic activities. Substituted nicotinamides have been synthesized and tested for their efficacy against various cancer models, suggesting that derivatives like this compound could have applications in cancer research and therapy development (Ross, 1967).
Enzyme Inhibition and Metabolic Studies
Nicotinamide derivatives are known for their role in inhibiting various enzymes, influencing metabolic pathways. Studies have shown that compounds like this compound could be pivotal in exploring the mechanisms of enzyme action, metabolic disorders, or the development of novel inhibitors for therapeutic purposes (Rini et al., 1990).
Properties
IUPAC Name |
2-methoxy-N-[1-(oxolan-3-yl)pyrazol-4-yl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O3/c1-20-14-12(3-2-5-15-14)13(19)17-10-7-16-18(8-10)11-4-6-21-9-11/h2-3,5,7-8,11H,4,6,9H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYERJFAFOMNNHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=N1)C(=O)NC2=CN(N=C2)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.